N-(1-benzyl-4-piperidinyl)-7-chloro-4-methyl-2-quinolinamine

• IUPAC Name: N-(1-benzylpiperidin-4-yl)-7-chloro-4-methylquinolin-2-amine
• InChI: InChI=1S/C22H24ClN3/c1-16-13-22(25-21-14-18(23)7-8-20(16)21)24-19-9-11-26(12-10-19)15-17-5-3-2-4-6-17/h2-8,13-14,19H,9-12,15H2,1H3,(H,24,25)
• InChI Key: PNXNXTNRRDQIKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=CC(=C2)Cl)NC3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C22H24ClN3
• Molecular Weight: 365.9 g/mol

Description

N-(1-benzyl-4-piperidinyl)-7-chloro-4-methyl-2-quinolinamine, also known as BTMQ, is a small molecule that has been extensively studied for its potential use in scientific research applications. This compound has a unique structure that makes it an attractive candidate for various research purposes. In

Mechanism of Action

The mechanism of action of N-(1-benzyl-4-piperidinyl)-7-chloro-4-methyl-2-quinolinamine is primarily through its interaction with the dopamine D3 receptor. By binding to this receptor, this compound can block the activity of dopamine, which is a neurotransmitter that plays a key role in the regulation of mood, motivation, and reward. This can have a range of effects on various physiological processes, including the regulation of movement, appetite, and sleep.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the specific research application. In the field of neuroscience, this compound has been shown to improve motor function in animal models of Parkinson's disease, suggesting that it may have potential therapeutic benefits for this condition.
In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines by inducing apoptosis, or programmed cell death. This suggests that it may have potential as a new anticancer drug.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1-benzyl-4-piperidinyl)-7-chloro-4-methyl-2-quinolinamine in scientific research is its high selectivity for the dopamine D3 receptor. This makes it a valuable tool for studying the role of this receptor in various physiological processes. Additionally, this compound has been shown to have low toxicity and good pharmacokinetic properties, making it a relatively safe compound to use in laboratory experiments.
However, there are also some limitations to using this compound in laboratory experiments. For example, its potency and selectivity may vary depending on the specific experimental conditions, and it may not be effective in all research applications.

Future Directions

There are several future directions for the research on N-(1-benzyl-4-piperidinyl)-7-chloro-4-methyl-2-quinolinamine. One potential area of research is in the development of new drugs for the treatment of neurological and psychiatric disorders, such as Parkinson's disease and schizophrenia. Another potential area of research is in the development of new anticancer drugs, based on the ability of this compound to inhibit the growth of cancer cells.
Overall, this compound is a promising compound with a range of potential applications in scientific research. Its unique structure and mechanism of action make it an attractive candidate for various research purposes, and there is still much to be learned about its potential uses and limitations.

Synthesis Methods

The synthesis of N-(1-benzyl-4-piperidinyl)-7-chloro-4-methyl-2-quinolinamine involves several steps, starting with the reaction of 7-chloro-4-methyl-2-quinolinamine with benzylpiperidine in the presence of a suitable catalyst. The resulting intermediate is then subjected to a series of chemical reactions to yield the final product, this compound. The purity and yield of the final product can be improved by using various purification techniques, such as column chromatography or recrystallization.

Scientific Research Applications

N-(1-benzyl-4-piperidinyl)-7-chloro-4-methyl-2-quinolinamine has been extensively studied for its potential use in various scientific research applications. One of the most promising areas of research is in the field of neuroscience, where this compound has been shown to act as a potent and selective antagonist of the dopamine D3 receptor. This makes it a valuable tool for studying the role of this receptor in various neurological diseases, such as Parkinson's disease and schizophrenia.
This compound has also been studied for its potential use in cancer research, where it has been shown to inhibit the growth of various cancer cell lines in vitro. This makes it a potential candidate for the development of new anticancer drugs.